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Cat. No.: B123347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Drometrizole trisiloxane, a lipophilic benzotriazole derivative, is a widely used UV filter in

sunscreen and other cosmetic products to provide broad-spectrum protection against UVA and

UVB radiation.[1][2] Its chemical structure, characterized by a trisiloxane group, imparts high

photostability and compatibility with oily phases in cosmetic formulations. The accurate and

sensitive identification and quantification of drometrizole trisiloxane are crucial for quality

control, formulation development, and regulatory compliance. This application note provides a

detailed protocol for the identification of drometrizole trisiloxane using gas chromatography-

mass spectrometry (GC-MS), a powerful analytical technique for the separation and

identification of volatile and semi-volatile compounds.

Principle
Gas chromatography separates compounds based on their volatility and interaction with a

stationary phase within a capillary column. As the sample travels through the column, different

components are separated and elute at distinct retention times. The eluted compounds then

enter the mass spectrometer, where they are ionized, fragmented, and detected based on their

mass-to-charge ratio (m/z). The resulting mass spectrum provides a unique fingerprint for each

compound, allowing for its unambiguous identification.
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Experimental Protocols
Sample Preparation: Dichloromethane Extraction
This protocol is suitable for the extraction of drometrizole trisiloxane from cosmetic cream

and lotion matrices.[3]

Materials:

Cosmetic sample (cream or lotion)

Dichloromethane (HPLC grade)

Volumetric flasks (50 mL)

Ultrasonic bath

Micropipette

Syringe filter (0.22 µm)

Procedure:

Accurately weigh 0.5 g of the cosmetic sample into a 50 mL volumetric flask.

Add dichloromethane to the flask and dissolve the sample.

Place the flask in an ultrasonic bath and extract for 15 minutes.

Allow the solution to cool to room temperature and adjust the volume to 50 mL with

dichloromethane.

Withdraw 1.0 mL of the extract and dilute it to 50.0 mL with dichloromethane in a separate

volumetric flask.

Filter the final solution through a 0.22 µm syringe filter into a GC vial.
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Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Extraction
The QuEChERS method is particularly effective for complex matrices and can be adapted for

the analysis of drometrizole trisiloxane in various sample types, including environmental

samples like sewage sludge.[4]

Materials:

Sample

Acetonitrile (HPLC grade)

QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g

disodium hydrogen citrate sesquihydrate)

Dispersive SPE (dSPE) sorbents (e.g., PSA, C18)

Centrifuge tubes (50 mL and 15 mL)

Centrifuge

Vortex mixer

Procedure:

Weigh a representative amount of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Add the QuEChERS extraction salts.

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

Transfer an aliquot of the acetonitrile supernatant to a 15 mL dSPE tube containing the

appropriate sorbents (e.g., PSA to remove organic acids, C18 to remove lipids).
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Vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.

Collect the supernatant for GC-MS analysis.

GC-MS Analysis
The following parameters are based on a validated method for the analysis of drometrizole
trisiloxane in cosmetics.[3]

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Conditions:

Parameter Value

Column
HP-5ms (30 m x 250 µm x 0.25 µm) or

equivalent

Injection Volume 1 µL

Injector Temperature 280 °C

Carrier Gas Helium

Flow Rate Constant flow, 1.0 mL/min

Oven Program

Initial temperature 150 °C, ramp to 290 °C at a

rate of approximately 4.7 °C/min, hold for a

suitable time to ensure elution. Total run time

~30 minutes.

MS Conditions:
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Parameter Value

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Monitored Ions

To be determined based on the mass spectrum

of drometrizole trisiloxane. Likely fragments

would include the molecular ion and

characteristic fragments from the benzotriazole

and trisiloxane moieties.

Data Presentation
The following table summarizes the quantitative performance of the described GC-MS method

for the analysis of drometrizole trisiloxane in cosmetic products.[3]

Parameter Cream Matrix Lotion Matrix

Correlation Coefficient (r²) > 0.998 > 0.998

Limit of Detection (LOD,

S/N=3)
0.04 - 0.63 mg/g 0.04 - 0.63 mg/g

Limit of Quantification (LOQ,

S/N=10)
0.12 - 2.10 mg/g 0.12 - 2.10 mg/g

Spiked Recovery 88.7% - 103.6% 88.4% - 102.3%

Relative Standard Deviation

(RSD, n=6)
1.7% - 4.9% 1.2% - 3.9%

Visualization of Protocols and Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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